N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H16N4OS/c1-20-11-13(10-19-20)15-7-12(4-5-17-15)9-18-16(21)8-14-3-2-6-22-14/h2-7,10-11H,8-9H2,1H3,(H,18,21)
• InChI Key: MYFWQTZCWKGEPS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CC(=C2)CNC(=O)CC3=CC=CS3
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide, also known as MPT0B390, is a synthetic compound that has shown promising results in scientific research applications.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide and its derivatives have been utilized in the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, as demonstrated by various in vitro assays such as DPPH, ABTS, and FRAP. The study highlights the effect of hydrogen bonding on the self-assembly process in these complexes (Chkirate et al., 2019).

Antitumor Evaluation

Derivatives of this compound have been explored for their antitumor properties. In one study, various heterocyclic derivatives, including those with thiophene, thiazole, pyrazole, and pyridine rings, were synthesized and showed high inhibitory effects on human cancer cell lines, such as breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) when screened in vitro for their antiproliferative activity (Shams et al., 2010).

Insecticidal Properties

The compound has also been used as a precursor in the synthesis of innovative heterocycles with potential insecticidal properties. These derivatives were assessed for their efficacy against the cotton leafworm, Spodoptera littoralis, indicating potential applications in pest control (Fadda et al., 2017).

Synthesis of Heterocycles

This compound is a key intermediate in the synthesis of a wide range of heterocyclic compounds. These include derivatives of pyran, pyridine, and pyridazine, which have various scientific applications, from material science to pharmaceuticals (Mohareb et al., 2004).

Enzyme Inhibition and Alzheimer's Disease

Derivatives of this compound, specifically 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides, have been identified as selective and potent inhibitors of acetylcholinesterase, a key enzyme related to Alzheimer's disease. These compounds also inhibit amyloid β aggregation, further indicating their potential as therapeutic agents for neurodegenerative diseases (Umar et al., 2019).